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PRT-060318 (also known as PRT318) is a novel, potent, and selective inhibitor of the spleen tyrosine

kinase (Syk). Its proposed mechanism of action for treating Heparin-Induced Thrombocytopenia (HIT)

involves interrupting the FcγRIIA signaling pathway within platelets [1].

The diagram below illustrates the proposed signaling pathway involved in HIT and the point of inhibition for

PRT-060318.
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Efficacy Data from Transgenic HIT Mouse Model

The primary data on the efficacy of PRT-060318 comes from a study using a transgenic mouse model that

expresses human platelet factor 4 (PF4) and FcγRIIA, replicating key features of the human HIT condition

[2] [1].

The table below summarizes the key in vitro and in vivo findings from this study:
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Experimental
Model

Assay/Readout Key Findings with PRT-060318

In Vitro / Human
Platelets

Platelet Aggregation (HIT

IC)

Complete inhibition of aggregation induced by

HIT immune complexes [2].

Serotonin Release Assay

(SRA)

Inhibition of platelet activation in the presence of

human HIT sera (at 1.0 μM) [1].

Specificity Inhibited Convulxin (GPVI)-induced aggregation,

but not ADP or thrombin-induced aggregation [1]
[3].

In Vivo / HIT
Mouse Model

Thrombocytopenia (Nadir
Platelet Count)

Significantly higher platelet counts in treated
mice vs. controls [2].

Thrombosis (Lung
Thrombosis Score)

Significantly reduced thrombosis in the lungs of
treated mice [2] [1].

Bleeding Time (Pig Model) No prolongation of ear bleeding time, unlike
traditional anticoagulants [3].

Detailed Experimental Protocols

For research reproducibility, here are the key methodological details from the cited study.

In Vitro Platelet Aggregation [1]: Human platelet-rich plasma (PRP) was incubated with pre-formed

ultra-large heparin-PF4 complexes and PRT-060318 (0-3 μM) for 15 minutes at 37°C with stirring.

Aggregation was initiated by adding the HIT-like monoclonal antibody KKO (80 μg/mL final

concentration), and the final percentage aggregation was recorded.

Serotonin Release Assay (SRA) [1]: Washed platelets loaded with ¹⁴C-serotonin were incubated with

PRT-060318 (1.0 μM) before the addition of 0.1 or 100 IU/mL heparin and HIT sera. After incubation,

platelets were centrifuged, and the released ¹⁴C-serotonin in the supernatant was measured by

scintillation counting. A positive result was defined as >20% release with low heparin and <20% with

high heparin.
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In Vivo HIT Mouse Model [2] [1]:

Animal Model: Transgenic mice homozygous for human PF4 and FcγRIIA.
HIT Induction: Mice were injected with KKO antibody (20 mg/kg, i.p.) on day 0.

Treatment: The experimental group received PRT-060318 (30 mg/kg) orally via gavage twice
daily on days 1-7. The control group received vehicle.

Co-treatment: All mice received heparin (1600 U/kg, s.c.) once daily.
Monitoring: Platelet counts were measured over 7 days. Thrombosis was assessed using a

novel imaging technique involving infusion of fluorescently labeled platelets and ex vivo imaging
of lungs.

Conclusion and Research Context

In summary, PRT-060318 demonstrated high efficacy in preventing the core pathological features of HIT in

a validated preclinical model. Its mechanism—selective Syk inhibition—targets the underlying immune

activation, potentially offering a more targeted approach than general anticoagulation [2] [1].

It is important to note that the commercial sources uniformly state that PRT-060318 is "for research use

only" and not for human diagnosis or treatment [4] [3] [5]. The data presented provides a strong foundation

for further investigation and drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. PRT-060318, a novel Syk inhibitor, prevents heparin-induced ... [pmc.ncbi.nlm.nih.gov]

2. - PRT , a novel Syk inhibitor, prevents heparin-induced... 060318 [pubmed.ncbi.nlm.nih.gov]

3. - PRT 3HCl | inhibitor of the Syk tyrosine kinase | CAS N/A | Buy... 060318 [invivochem.com]

4. PRT-060318 (PRT318) | Syk Inhibitor | MedChemExpress [medchemexpress.com]

5. PRT-060318 2HCl | Syk inhibitor - Selleck Chemicals [selleckchem.com]

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21088136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568699/
https://www.smolecule.com/products/s548131?utm_src=pdf-body
https://www.smolecule.com/products/s548131?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21088136/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568699/
https://www.smolecule.com/products/s548131?utm_src=pdf-body
https://www.medchemexpress.com/PRT-060318.html?srsltid=AfmBOoqamAwCQPLTE5eg-8NaVFmTvUfSAHBJWuTh9agfqjHwAgPmCD6W
https://www.invivochem.com/prt-060318-3hcl.html
https://www.selleckchem.com/products/prt-060318-prt318-3hcl.html
https://www.smolecule.com/products/s548131?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3568699/
https://pubmed.ncbi.nlm.nih.gov/21088136/
https://www.invivochem.com/prt-060318-3hcl.html
https://www.medchemexpress.com/PRT-060318.html?srsltid=AfmBOoqamAwCQPLTE5eg-8NaVFmTvUfSAHBJWuTh9agfqjHwAgPmCD6W
https://www.selleckchem.com/products/prt-060318-prt318-3hcl.html
https://www.smolecule.com/products/s548131?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


To cite this document: Smolecule. [Mechanism of Action: Syk Inhibition]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b548131#prt-060318-efficacy-hit-model-

mouse]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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